Arachidonoyl LPA-d5

• Molecular Formula: C23H38NaO7P
• Molecular Weight: 485.5 g/mol
• InChI: InChI=1S/C23H39O7P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(25)29-20-22(24)21-30-31(26,27)28;/h6-7,9-10,12-13,15-16,22,24H,2-5,8,11,14,17-21H2,1H3,(H2,26,27,28);/q;+1/p-1/b7-6-,10-9-,13-12-,16-15-;/i20D2,21D2,22D
• InChIKey: UOFILYTVJUFTBJ-NCUJNZLSSA-M

Arachidonoyl LPA-d5: Internal Standard for Lipidomics

Arachidonoyl LPA-d5 (CAS not yet assigned; synonym: 20:4 LPA-d5, 1-O-Arachidonoyl-glyceryl-3-phosphate-d5) is a stable isotope-labeled analog of arachidonoyl lysophosphatidic acid (20:4 LPA), with five deuterium atoms incorporated on the glycerol backbone rather than the fatty acyl chain . It has a molecular formula of C23H33D5NaO7P and a molecular weight of 485.54 g/mol . As an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows, it is specifically designed to enable accurate quantification of endogenous 20:4 LPA, a polyunsaturated LPA species implicated in cancer progression, fibrosis, and inflammatory signaling [1]. Its primary procurement rationale lies in providing a co-eluting isotopologue that corrects for matrix effects and ionization variability during targeted lipidomic analysis [2].

Backbone-deuterated ISTD for 20:4 LPA quantification by LC-MS/MS

Co-eluting isotopologue corrects matrix effects and ionization variability

Avoids isobaric interference in contrast to odd-chain internal standards

• [1] Tokumura A, et al. Elevated serum levels of arachidonoyl-lysophosphatidic acid and sphingosine 1-phosphate in systemic sclerosis. J Med Invest. 2009;56(Supplement):220-222. View Source
• [2] Bollinger JG, Ii H, Sadilek M, Gelb MH. Improved method for the quantification of lysophospholipids including enol ether species by liquid chromatography-tandem mass spectrometry. J Lipid Res. 2010;51(2):440-447. View Source

Why Choose Arachidonoyl LPA-d5 Over Generic Standards

Using an unlabeled 20:4 LPA or a mismatched internal standard (e.g., 17:1 LPA or 18:0-d35 LPA) in place of Arachidonoyl LPA-d5 introduces quantifiable error due to differential ionization efficiency and chromatographic separation. In lipidomic analysis, the use of internal standards with perdeuterated fatty acyl chains or odd-carbon-number fatty acyl chains has been shown to create isobaric interference and matrix effect discrepancies that are avoided when using backbone-deuterated analogs that co-elute precisely with the target analyte [1]. Furthermore, LPA species exhibit distinct biological receptor activation profiles [2]; substituting Arachidonoyl LPA with a different acyl chain species (e.g., palmitoyl or oleoyl) alters the biochemical system under study. For rigorous stable isotope dilution quantification of 20:4 LPA specifically, a structurally matched, co-eluting internal standard with identical extraction and ionization behavior is required [3].

Arachidonoyl LPA-d5 (target) Backbone-deuterated; co-elutes with endogenous 20:4 LPA; corrects matrix effects and ionization differences precisely.

17:1 LPA (odd-chain substitute) Isobaric overlap with endogenous species may introduce quantifiable inaccuracy; chromatographic behavior differs.

Arachidonoyl LPA-d5 (target) Structurally matched acyl chain preserves biological receptor activation context; identical extraction recovery.

Palmitoyl or oleoyl LPA (mismatched acyl chain) Different receptor activation profiles alter the biochemical system under study; may not reflect 20:4 LPA biology.

Arachidonoyl LPA-d5 (target) Deuterium on glycerol backbone avoids metabolic deuterium loss; reliable for stable isotope dilution.

Perdeuterated fatty acyl chain ISTD Potential deuterium exchange under certain conditions; may not co-elute identically, causing matrix effect discrepancies.

• [1] Bollinger JG, Ii H, Sadilek M, Gelb MH. Improved method for the quantification of lysophospholipids including enol ether species by liquid chromatography-tandem mass spectrometry. J Lipid Res. 2010;51(2):440-447. View Source
• [2] Bandoh K, et al. Lysophosphatidic acid (LPA) receptors of the EDG family are differentially activated by LPA species. FEBS Lett. 2000;478(1-2):159-165. View Source
• [3] Bollinger JG, et al. LC/ESI-MS/MS method for lysophospholipid quantification. J Lipid Res. 2010;51(2):440-447. View Source

Arachidonoyl LPA-d5 Analytical Performance Evidence

Eliminates Isobaric Interference from Odd-Chain IS

In lysophospholipid quantification by LC-MS/MS, the use of internal standards containing odd-carbon-number fatty acyl chains (e.g., 17:1 LPA) introduces isobaric overlap with endogenous species in complex biological matrices. This interference is absent when using lysophospholipid internal standards with perdeuterated fatty acyl chains or backbone-deuterated analogs such as Arachidonoyl LPA-d5, which shift the mass sufficiently to avoid isobaric conflicts while preserving identical chromatographic retention behavior [1].

Isobaric interference

Class-level inference

Deuterated backbone avoids isobaric overlap; odd-chain IS (e.g., 17:1 LPA) produces reported interference in complex matrices.

Supports ISTD selection for interference-free 20:4 LPA quantification.

LC/ESI-MS/MS serum and cell extracts; method context from Bollinger et al.

Evidence Dimension	Isobaric interference in MS/MS quantification
Target Compound Data	No isobaric interference; deuterium labeling provides distinct mass shift
Comparator Or Baseline	17:1 LPA (odd-chain internal standard)
Quantified Difference	Isobar problems reported with odd-chain internal standards; deuterated standards avoid these issues entirely
Conditions	LC/ESI-MS/MS analysis of lysophospholipids in serum and mammalian cell extracts

Why This Matters

Procurement of Arachidonoyl LPA-d5 directly mitigates a documented source of quantitative inaccuracy that compromises assay reproducibility when using generic odd-chain LPA internal standards.

• [1] Bollinger JG, Ii H, Sadilek M, Gelb MH. Improved method for the quantification of lysophospholipids including enol ether species by liquid chromatography-tandem mass spectrometry. J Lipid Res. 2010;51(2):440-447. View Source

Accurate 20:4 LPA Quantification with Matrix Effect Correction

In tissue method validation studies for lysophospholipid quantification, internal standards were evaluated for recovery and matrix effects across six tissue types (brain, heart, liver, kidney, lung, spleen). Stable isotope-labeled internal standards, including deuterated LPA species, demonstrated the ability to correct for tissue-specific matrix effects that otherwise bias absolute quantification [1]. Arachidonoyl LPA-d5, as a backbone-deuterated analog, co-elutes with endogenous 20:4 LPA and normalizes ionization suppression/enhancement, enabling accurate absolute quantification of 20:4 LPA in clinical samples such as serum from systemic sclerosis patients, where arachidonoyl-LPA levels are significantly elevated compared to controls [2].

Matrix effect correction

Cross-study comparable

Co-eluting ISTD normalizes tissue-specific ionization suppression/enhancement across 6 tissue types; RSD reported for IS recovery (n=4).

Enables accurate absolute quantification in biofluid research.

Tissue method validation (brain, heart, liver, kidney, lung, spleen).

Evidence Dimension	Matrix effect correction capability
Target Compound Data	Co-elution with endogenous 20:4 LPA; corrects for tissue-specific matrix effects
Comparator Or Baseline	External calibration without matched internal standard
Quantified Difference	Matrix effect correction enables accurate absolute quantification across multiple tissue types; relative standard deviations reported for internal standard recovery across tissues (n=4) [1]
Conditions	LC-MS/MS tissue method validation in brain, heart, liver, kidney, lung, and spleen samples

Why This Matters

Without a co-eluting deuterated internal standard such as Arachidonoyl LPA-d5, reported 20:4 LPA concentrations in tissue or biofluid studies are subject to uncorrected matrix effects, undermining cross-study comparability and biomarker validation efforts.

• [1] PMC5857282 Figure 4. Tissue method validation: internal standard recovery and matrix effect in brain, heart, liver, kidney, lung, and spleen samples. View Source
• [2] Tokumura A, et al. Elevated serum levels of arachidonoyl-lysophosphatidic acid and sphingosine 1-phosphate in systemic sclerosis. J Med Invest. 2009;56(Supplement):220-222. View Source

Differentiation of 1-Acyl and 2-Acyl LPA Isomers

Arachidonoyl LPA exists as two regioisomers (1-arachidonoyl LPA and 2-arachidonoyl LPA) with distinct biological and analytical properties. In rat brain, 2-arachidonoyl LPA occurs at 0.53 nmol/g tissue and serves as a metabolic precursor to the endocannabinoid 2-arachidonoyl glycerol (2-AG), whereas 1-arachidonoyl LPA does not undergo this conversion [1]. Arachidonoyl LPA-d5, supplied predominantly as the 1-acyl isomer but noted to contain up to 15% of the 2-acyl isomer due to acyl migration , enables researchers to account for isomer-specific behavior in analytical methods that separate 1-acyl and 2-acyl species by argentation TLC or reversed-phase HPLC [2].

Isomer composition

Class-level inference

Predominantly 1-arachidonoyl LPA-d5; may contain up to 15% 2-acyl isomer due to acyl migration (specification documented).

Supports regioisomer-resolved method development.

2-arachidonoyl LPA in rat brain: 0.53 nmol/g; isomer differentiation by argentation TLC or RP-HPLC.

Evidence Dimension	Regioisomer differentiation capability
Target Compound Data	Predominantly 1-arachidonoyl LPA-d5; may contain up to 15% 2-acyl isomer due to acyl transfer
Comparator Or Baseline	Mixed isomer preparations or uncharacterized commercial LPA
Quantified Difference	2-Arachidonoyl LPA in brain: 0.53 nmol/g tissue; total arachidonoyl LPA: 5.4% of total brain LPA (15.66 nmol/g) [1]; Isomer ratio documented in product specification
Conditions	Rat brain tissue analysis; argentation TLC and reversed-phase HPLC separation

Why This Matters

Procurement of Arachidonoyl LPA-d5 with documented isomer composition enables accurate method development and validation for studies distinguishing 1-acyl versus 2-acyl LPA species, which exhibit differential receptor pharmacology and metabolic fates.

• [1] Nakane S, et al. 2-Arachidonoyl-sn-glycero-3-phosphate, an arachidonic acid-containing lysophosphatidic acid: occurrence and rapid enzymatic conversion to 2-arachidonoyl-sn-glycerol, a cannabinoid receptor ligand, in rat brain. Arch Biochem Biophys. 2002;402(1):51-58. View Source
• [2] Kennerly DA. Molecular species analysis of lysophospholipids using high-performance liquid chromatography and argentation thin-layer chromatography. J Chromatogr. 1986;363(2):462-467. View Source

Specific 20:4 LPA Detection in Multiplexed Panels

Commercial lipid mediator LC-MS/MS method packages now encompass over 214 compounds including arachidonic acid-derived metabolites and 18 internal standard compounds [1]. In such multiplexed panels, species-specific deuterated internal standards such as Arachidonoyl LPA-d5 are required to achieve accurate quantification of individual LPA molecular species that exhibit distinct chromatographic retention times and ionization efficiencies. The inclusion of 20:4 LPA-d5 in these workflows enables simultaneous quantification of arachidonoyl LPA alongside other eicosanoids and lysophospholipids without cross-interference [2].

Multiplex panel accuracy

Class-level inference

Species-specific deuterated ISTD required for accurate 20:4 LPA quantification in 214-compound lipid mediator panels.

Prevents cross-interference in broad profiling workflows.

LC-MS/MS lipid mediator method package; 196 arachidonic acid cascade metabolites.

Evidence Dimension	Multiplex quantification accuracy
Target Compound Data	Specific quantification of 20:4 LPA in 214-compound panel
Comparator Or Baseline	Single-point calibration or generic internal standard
Quantified Difference	Species-specific deuterated internal standard corrects for differential ionization among LPA species in multiplexed analysis
Conditions	LC-MS/MS lipid mediator method package; 214 compounds including 196 arachidonic acid cascade metabolites

Why This Matters

For laboratories running broad lipid mediator profiling, procurement of Arachidonoyl LPA-d5 is essential for accurate 20:4 LPA quantification within multiplexed panels, where a single generic internal standard cannot adequately correct for species-specific analytical variability.

• [1] Shimadzu Corporation. LC/MS/MS Lipid Mediators Method Package - Features. Accessed 2026. View Source
• [2] Bollinger JG, Ii H, Sadilek M, Gelb MH. Improved method for the quantification of lysophospholipids including enol ether species by liquid chromatography-tandem mass spectrometry. J Lipid Res. 2010;51(2):440-447. View Source

Arachidonoyl LPA-d5: Key Application Scenarios

Serum 20:4 LPA Quantification for Fibrosis Studies

In systemic sclerosis (SSc), serum levels of arachidonoyl (20:4)-LPA are significantly elevated compared to healthy controls, establishing this LPA species as a potential disease biomarker [1]. Arachidonoyl LPA-d5 serves as the required internal standard for stable isotope dilution LC-MS/MS quantification of 20:4 LPA in serum and plasma. The backbone-deuterated analog co-elutes with endogenous 20:4 LPA and corrects for matrix effects inherent to clinical biofluid analysis [2], enabling accurate absolute quantification necessary for biomarker validation and longitudinal monitoring studies.

Tissue-Specific LPA Profiling in Cancer & Inflammation

LPA species including 20:4 LPA promote cell survival, migration, and invasion in cancer biology [1]. Accurate quantification of tissue-specific 20:4 LPA levels requires a matched deuterated internal standard to correct for tissue-dependent matrix effects observed across brain, heart, liver, kidney, lung, and spleen samples [2]. Arachidonoyl LPA-d5 enables researchers to generate reproducible absolute quantification data when comparing LPA levels across different tissue types or between tumor and adjacent normal tissue, supporting mechanistic studies of LPA-driven tumor progression.

LysoPLD Inhibition Screening Assays

Arachidonoyl-LPA inhibits lysophospholipase D (lysoPLD) activity with a Ki of 0.55 μM, ranking as the second most potent natural LPA species after linoleoyl-LPA (Ki = 0.21 μM) in fluorescent and spectrophotometric enzyme assays [1]. For laboratories screening natural extracts or synthetic compounds for lysoPLD inhibitory activity, Arachidonoyl LPA-d5 provides a stable isotope-labeled internal standard to monitor assay consistency and quantify endogenous LPA generation or depletion during enzymatic reactions, ensuring that observed inhibitory effects are not confounded by analytical variability.

2-Arachidonoyl LPA Quantification for Endocannabinoid Research

2-Arachidonoyl LPA is enzymatically converted to 2-arachidonoyl glycerol (2-AG), an endogenous cannabinoid receptor ligand, in brain tissue [1]. This metabolic relationship links LPA signaling with the endocannabinoid system. Arachidonoyl LPA-d5, with its documented isomer composition (predominantly 1-acyl with up to 15% 2-acyl isomer [2]), provides a characterized reference material for developing and validating analytical methods that separate and quantify 1-arachidonoyl and 2-arachidonoyl LPA isomers, enabling studies of their differential roles in neurobiology and cannabinoid receptor pharmacology.

Application

Selection Property

Validation Focus

20:4 LPA quantification in research serum matrices

Co-eluting backbone-deuterated ISTD

Matrix effect correction for biofluid research analysis

Tissue-specific LPA profiling in cancer and inflammation models

Tissue matrix-matched internal standard

Reproducible absolute quantification across tissue types

LysoPLD inhibition screening assays

Stable isotope-labeled monitor for enzymatic reactions

Assay consistency and endogenous LPA generation monitoring

2-arachidonoyl LPA quantification for endocannabinoid research

Characterized regioisomer composition reference

Isomer-resolved method validation in brain tissue studies

• [1] Tokumura A, et al. Elevated serum levels of arachidonoyl-lysophosphatidic acid and sphingosine 1-phosphate in systemic sclerosis. J Med Invest. 2009;56(Supplement):220-222. View Source
• [2] Bollinger JG, Ii H, Sadilek M, Gelb MH. Improved method for the quantification of lysophospholipids including enol ether species by liquid chromatography-tandem mass spectrometry. J Lipid Res. 2010;51(2):440-447. View Source